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Introduction

The delivery of small interfering RNA (siRNA) to target cells remains a critical challenge in the
development of RNAi-based therapeutics. Lipid nanoparticles (LNPs) have emerged as a
leading platform for systemic siRNA delivery, offering protection from degradation and
facilitating cellular uptake.[1][2][3] The ionizable lipid component of LNPs is paramount for
efficient encapsulation of negatively charged siRNA and its subsequent release into the
cytoplasm.[4][5] Lipid 119-23 is a novel, ionizable cationic lipid that has demonstrated superior
performance in mMRNA delivery, outperforming established benchmarks in various cell types,
including muscle and immune cells.[6][7][8] While specific protocols for SIRNA encapsulation
using Lipid 119-23 are not yet widely established, this document provides a detailed,
representative protocol based on established microfluidic mixing techniques for LNP-siRNA
formulation. The principles and methodologies outlined here can be adapted and optimized for
the use of Lipid 119-23.
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Core Components of Lipid Nanoparticle
Formulations

Lipid nanopatrticles for siRNA delivery are typically composed of four key components:

« lonizable Cationic Lipid: This lipid is positively charged at a low pH, which allows for the
efficient complexation and encapsulation of the negatively charged siRNA backbone.[4][5] At
physiological pH, the lipid becomes neutral, reducing toxicity and promoting stability in
circulation.[4][5] Lipid 119-23 is a novel ionizable lipid with a promising profile for nucleic
acid delivery.[6][7][8][9][10]

o Helper Lipid: A neutral, zwitterionic phospholipid, such as 1,2-distearoyl-sn-glycero-3-
phosphocholine (DSPC), is included to stabilize the lipid bilayer structure of the nanopatrticle.

[3]

o Cholesterol: This rigid molecule helps to fill the gaps between the other lipid components,
enhancing the stability and integrity of the LNP.[3]

o PEG-Lipid: A polyethylene glycol-conjugated lipid (e.g., PEG-DMG) is incorporated to
prevent aggregation of the nanoparticles and to provide a hydrophilic shield that reduces
opsonization and clearance by the immune system, thereby increasing circulation time.[3]

Experimental Protocols

Materials and Reagents
e Lipids:

o lonizable Cationic Lipid (e.g., Lipid 119-23)

o 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

o Cholesterol

o 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (PEG-DMG)

o siRNA: Custom synthesized siRNA targeting the gene of interest.
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¢ Solvents and Buffers:

o

Ethanol (200 proof, molecular biology grade)

[¢]

Sodium Acetate Buffer (25 mM, pH 4.0)

[¢]

Phosphate-Buffered Saline (PBS, pH 7.4)

Nuclease-free water

[e]

Equipment

e Microfluidic mixing device (e.g., NanoAssemblr® Benchtop)
e Syringe pumps

e Syringes and tubing

 Dialysis cassette (e.g., 10 kDa MWCO)

» Dynamic Light Scattering (DLS) instrument for size and polydispersity index (PDI)
measurement

e Fluorometer and Quant-iT™ RiboGreen™ RNA Assay Kit (or similar) for encapsulation
efficiency determination

Protocol for siRNA Encapsulation using Microfluidic
Mixing

This protocol is a general guideline and should be optimized for specific applications and for
the novel Lipid 119-23.

1. Preparation of Lipid Stock Solution (Organic Phase):

o Dissolve the ionizable lipid (e.g., Lipid 119-23), DSPC, cholesterol, and PEG-DMG in
ethanol at the desired molar ratio. A commonly used starting molar ratio for LNP formulations
IS 50:10:38.5:1.5 (lonizable Lipid:DSPC:Cholesterol:PEG-Lipid).[4]
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The total lipid concentration in the ethanol solution should be optimized, but a typical starting
concentration is between 10-20 mM.

Ensure all lipids are fully dissolved by gentle vortexing or sonication.
. Preparation of siRNA Solution (Aqueous Phase):

Dissolve the siRNA in 25 mM sodium acetate buffer (pH 4.0) to the desired concentration.
The optimal siRNA concentration will depend on the desired siRNA-to-lipid ratio.

Ensure the siRNA is fully dissolved and the solution is clear.
. Microfluidic Mixing:
Set up the microfluidic mixing device according to the manufacturer's instructions.

Load the lipid stock solution (organic phase) into one syringe and the siRNA solution
(aqueous phase) into another syringe.

Set the flow rate ratio of the aqueous phase to the organic phase. A common starting point is
a 3:1 ratio (aqueous:organic).

Set the total flow rate. This parameter influences the particle size and should be optimized. A
typical range is 10-20 mL/min.

Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly
of the lipids and the encapsulation of the siRNA into LNPs.

. Dialysis and Buffer Exchange:
Collect the resulting LNP dispersion.

To remove the ethanol and raise the pH to a physiological level, dialyze the LNP dispersion
against PBS (pH 7.4) using a dialysis cassette (e.g., 10 kDa MWCO).

Perform dialysis overnight at 4°C with at least two buffer changes.

. Characterization of LNPs:
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o Particle Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of
the LNPs using Dynamic Light Scattering (DLS). The desired particle size for in vivo
applications is typically between 50-100 nm with a low PDI (<0.2).

o Encapsulation Efficiency: Determine the percentage of siRNA encapsulated within the LNPs
using a fluorescent dye-based assay such as the Quant-iT™ RiboGreen™ RNA Assay. The
assay is performed in the presence and absence of a detergent (e.g., Triton X-100) that
disrupts the LNPs. The difference in fluorescence intensity is used to calculate the
encapsulation efficiency.

Data Presentation

The following tables provide a summary of typical formulation parameters and resulting particle
characteristics for LNP-siRNA, which can serve as a baseline for optimizing formulations with
Lipid 119-23.

Table 1: Representative LNP-siRNA Formulation Parameters

Component Molar Ratio (%) Concentration (in Ethanol)
lonizable Lipid 40 - 50 5-10mM

DSPC 10 1-2mM

Cholesterol 38.5-48 4-9mM

PEG-Lipid 15-2 0.15-04 mM

Aqueous Phase

0.1-0.5mg/mLin pH 4.0
buffer

SiRNA N/A

Note: These are starting ranges and should be optimized for each specific ionizable lipid and
SiRNA.

Table 2: Typical Physicochemical Properties of LNP-siRNA
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Parameter Target Range
Particle Size (Diameter) 50 - 100 nm
Polydispersity Index (PDI) <0.2
Encapsulation Efficiency > 90%

Surface Charge (at pH 7.4) Near-neutral

Mandatory Visualizations

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation of Solutions

Lipid Stock Solution
(Lipid 119-23, DSPC, Cholesterol, PEG-Lipid in Ethanol)

LNP Formulation Purification & Characterization

. . o . . Purified LNPs L
Microfluidic Mixing LNP Dispersion N Dialysis Characterization
(Rapid Self-Assembly) (vs. PBS, pH 7.4) (Size, PDI, Encapsulation Efficiency)
siRNA Solution
(siRNA in Sodium Acetate Buffer, pH 4.0)

LNP Shell

PEG-Lipid

Helper Lipid
(DSPC)

lonizable Lipid
(e.g., Lipid 119-23)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15551104/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-encapsulating-sirna-with-lipid-119-23
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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